Cas no 2138036-67-4 (4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one
• CAS No: 2138036-67-4
• MF: C₉H₁₆OS
• MW: 172.287741661072
• CID: 6473074
• PubChem ID: 149626926
• Update Time: 2025-05-26

4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3-(methylsulfanyl)cyclohexan-1-one
• 2138036-67-4
• EN300-1159547
• 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one

• Inchi： 1S/C9H16OS/c1-9(2)5-4-7(10)6-8(9)11-3/h8H,4-6H2,1-3H3
• InChI Key： AEHJFYYUWKFHKO-UHFFFAOYSA-N
• SMILES： S(C)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 172.09218630g/mol
• Monoisotopic Mass: 172.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one

Research Brief on 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one (CAS: 2138036-67-4) and Its Applications in Chemical Biology and Pharmaceutical Research

4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one (CAS: 2138036-67-4) is a specialized cyclohexanone derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its dimethyl and methylsulfanyl substituents, has shown potential in various applications, including drug discovery, organic synthesis, and as a building block for more complex molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors. The compound's rigid cyclohexanone core and sulfur-containing functional group make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. Researchers have successfully derivatized this compound to explore its interactions with target proteins, particularly in the context of cancer and inflammatory diseases.

In addition to its synthetic applications, 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one has been investigated for its intrinsic biological activity. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit moderate inhibitory effects on specific enzymes involved in oxidative stress pathways. These findings suggest potential applications in neurodegenerative diseases and aging-related conditions, although further optimization and in vivo studies are required to validate these effects.

The compound's physicochemical properties, including its lipophilicity and stability, have also been a focus of recent research. Computational studies have modeled its interactions with biological membranes and proteins, providing insights into its pharmacokinetic profile. These studies indicate that 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one may serve as a promising lead compound for drug development, particularly in diseases where membrane permeability is a critical factor.

Despite its potential, challenges remain in the practical application of 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one. Scalable synthesis methods and toxicity profiling are ongoing areas of investigation. Recent advancements in green chemistry have explored eco-friendly routes to produce this compound, addressing some of the scalability issues. Additionally, collaborative efforts between academia and industry are underway to expand its utility in high-throughput screening and combinatorial chemistry.

In conclusion, 4,4-Dimethyl-3-(methylsulfanyl)cyclohexan-1-one (CAS: 2138036-67-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and emerging biological activities make it a valuable candidate for further exploration. Future research should focus on optimizing its derivatives, elucidating its mechanism of action, and translating preclinical findings into therapeutic applications. This compound exemplifies the intersection of synthetic chemistry and drug discovery, highlighting the importance of innovative molecular design in addressing unmet medical needs.